Fluprostenol serinol amide
Fluprostenol serinol amide
2-arachidonyl glycerol (2-AG) exhibits cannabinoid (CB) agonist activity at the CB1 receptor, is an important endogenous monoglyceride species, and is thus considered to be the natural ligand for the CB1 receptor. 2-AG can also be metabolized by cyclooxygenase-2 and specific prostaglandin H2 (PGH2) isomerases to form PG 2-glyceryl esters. Fluprostenol serinol amide (Flu-SA) is a stable analog of PGF2α 2-glyceryl ester that has much greater stability. The biological activity of Flu-SA has not yet been determined.
Brand Name:
Vulcanchem
CAS No.:
1176658-85-7
VCID:
VC0023861
InChI:
InChI=1S/C26H36F3NO7/c27-26(28,29)17-6-5-7-20(12-17)37-16-19(33)10-11-22-21(23(34)13-24(22)35)8-3-1-2-4-9-25(36)30-18(14-31)15-32/h1,3,5-7,10-12,18-19,21-24,31-35H,2,4,8-9,13-16H2,(H,30,36)/b3-1-,11-10+/t19-,21-,22-,23+,24-/m1/s1
SMILES:
C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)NC(CO)CO)O
Molecular Formula:
C26H36F3NO7
Molecular Weight:
531.6
Fluprostenol serinol amide
CAS No.: 1176658-85-7
Reference Standards
VCID: VC0023861
Molecular Formula: C26H36F3NO7
Molecular Weight: 531.6
| CAS No. | 1176658-85-7 |
|---|---|
| Product Name | Fluprostenol serinol amide |
| Molecular Formula | C26H36F3NO7 |
| Molecular Weight | 531.6 |
| IUPAC Name | (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3R)-3-hydroxy-4-[3-(trifluoromethyl)phenoxy]but-1-enyl]cyclopentyl]-N-(1,3-dihydroxypropan-2-yl)hept-5-enamide |
| Standard InChI | InChI=1S/C26H36F3NO7/c27-26(28,29)17-6-5-7-20(12-17)37-16-19(33)10-11-22-21(23(34)13-24(22)35)8-3-1-2-4-9-25(36)30-18(14-31)15-32/h1,3,5-7,10-12,18-19,21-24,31-35H,2,4,8-9,13-16H2,(H,30,36)/b3-1-,11-10+/t19-,21-,22-,23+,24-/m1/s1 |
| Standard InChIKey | ORCZFZVTIVYUMI-CTZICMAHSA-N |
| SMILES | C1C(C(C(C1O)C=CC(COC2=CC=CC(=C2)C(F)(F)F)O)CC=CCCCC(=O)NC(CO)CO)O |
| Description | 2-arachidonyl glycerol (2-AG) exhibits cannabinoid (CB) agonist activity at the CB1 receptor, is an important endogenous monoglyceride species, and is thus considered to be the natural ligand for the CB1 receptor. 2-AG can also be metabolized by cyclooxygenase-2 and specific prostaglandin H2 (PGH2) isomerases to form PG 2-glyceryl esters. Fluprostenol serinol amide (Flu-SA) is a stable analog of PGF2α 2-glyceryl ester that has much greater stability. The biological activity of Flu-SA has not yet been determined. |
| Synonyms | Flu-SA |
| Reference | 1.Sugiura, T.,Kodaka, T.,Kondo, S., et al. Is the cannabinoid CB1 receptor a 2-arachidonoylglycerol receptor? Structural requirements for triggering a Ca2+ transient in NG108-15 cells. Journal of Biochemistry 122, 890-895 (1997). |
| PubChem Compound | 35026286 |
| Last Modified | Nov 11 2021 |
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